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Compound of Interest

Compound Name: Diironnonacarbonyl

Cat. No.: B12055905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diiron nonacarbonyl, Fe₂(CO)₉, is an orange, micaceous solid organometallic compound.[1] It

serves as a significant reagent in organometallic chemistry and organic synthesis, primarily as

a more reactive and safer source of zero-valent iron (Fe(0)) compared to the highly toxic and

volatile iron pentacarbonyl (Fe(CO)₅).[1][2][3] Its non-volatile nature makes it easier to handle,

although it is virtually insoluble in most common solvents.[1][2][4] This insolubility is often

overcome by using slurries in solvents like tetrahydrofuran (THF) or by reaction with amines to

form soluble anionic iron carbonyl species.[1][3] The thermal or chemical decomposition of

diiron nonacarbonyl provides a convenient route to generate highly reactive Fe(0) species for

various applications, including the synthesis of iron-containing nanoparticles and as a catalyst

or precursor in numerous organic transformations.[3][5]

Key Properties of Diiron Nonacarbonyl:
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Property Value Reference

Chemical Formula Fe₂(CO)₉ [1]

Molar Mass 363.78 g/mol [1]

Appearance Orange crystalline solid [1][6]

Melting Point Decomposes at 100 °C [1][6]

Solubility
Virtually insoluble in all

common solvents
[1][4]

Core Applications
The utility of diiron nonacarbonyl as an Fe(0) source is demonstrated in its application in

materials science for the synthesis of nanoparticles and in organic synthesis as a catalyst for

various transformations.[5]

Synthesis of Iron-Containing Nanoparticles
A prominent application of Fe₂(CO)₉ is in the synthesis of zero-valent iron (Fe(0))

nanoparticles.[5] These nanoparticles are of significant interest due to their magnetic and

catalytic properties.[3][5] The thermal decomposition of diiron nonacarbonyl in high-boiling point

solvents, often in the presence of stabilizing agents like dodecylamine (DDA), yields well-

defined, monodisperse Fe(0) nanoparticles.[3][7] This method provides an alternative to the

hazardous Fe(CO)₅ precursor, offering better control over reaction stoichiometry and enhanced

safety.[3] Furthermore, this approach can be extended to synthesize heterometallic

nanoparticles, such as FeCo and FePt, by co-decomposing Fe₂(CO)₉ with other metal carbonyl

precursors like Co₂(CO)₈ or platinum acetylacetonate (Pt(acac)₂).[3][7]

Table 1: Synthesis of Iron-Containing Nanoparticles using Fe₂(CO)₉ as an Fe(0) Source
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Nanoparticl
e Type

Co-
precursor

Solvent /
Stabilizer

Temperatur
e (°C)

Particle
Size (nm)

Reference

Fe(0) None

1-

Octadecene

(ODE) /

Dodecylamin

e (DDA)

180 Not specified [7]

Fe₁₋ₓCoₓ Co₂(CO)₈ ODE / DDA 200 Not specified [7]

Fe₁₋ₓPtₓ Pt(acac)₂ ODE / DDA Not specified Not specified [3]

Catalysis in Organic Synthesis
Diiron nonacarbonyl is a valuable precursor for generating catalytically active iron species for a

range of organic transformations.[5] Upon mild heating or in a coordinating solvent like THF, it

can dissociate to form reactive intermediates such as Fe(CO)₄.[1][5]

Cycloaddition Reactions: Fe₂(CO)₉ is famously used in the Noyori [3+2] reaction for the

synthesis of cyclopentadienones from dibromoketones.[1]

Deoxygenation Reactions: Fe(0) generated from Fe₂(CO)₉ can act as a potent reducing

agent. While specific protocols using Fe₂(CO)₉ are part of broader synthetic strategies, the

principle relies on the ability of Fe(0) to facilitate the reductive cleavage of functional groups

like benzoates, providing a metal-based alternative to traditional methods.[8][9]

Reductive Amination: Fe(0) nanoparticles, which can be synthesized from Fe₂(CO)₉, are

effective catalysts for reductive amination.[10][11] This reaction converts a carbonyl group

(aldehyde or ketone) and an amine into a more substituted amine via an intermediate imine,

which is then reduced.[10][12]

C-H Bond Activation: Iron carbonyl complexes derived from diiron nonacarbonyl have been

utilized in C-H activation reactions, offering a direct and atom-economical method for forming

new carbon-carbon or carbon-heteroatom bonds.[5][13]

Hydrogenase Mimics: Diiron nonacarbonyl is a key starting material for synthesizing diiron

complexes that model the active sites of [FeFe]-hydrogenase enzymes.[5] This research is
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crucial for developing catalysts for hydrogen production.[5]

Experimental Protocols
Protocol for Synthesis of Fe(0) Nanoparticles
This protocol describes the synthesis of zero-valent iron nanoparticles by the thermal

decomposition of diiron nonacarbonyl.[7]

Materials:

Diiron nonacarbonyl (Fe₂(CO)₉)

1-Octadecene (ODE)

Dodecylamine (DDA)

Nitrogen gas (high purity)

Standard air-free Schlenk line equipment

Syringe pump

Procedure:

Reaction Flask Setup: In a nitrogen-filled glovebox, charge a reaction flask with ODE (3 mL)

and DDA (0.24 g, 1.3 mmol).

Transfer the flask to an air-free Schlenk line under a nitrogen atmosphere and heat to 180

°C.

Precursor Solution Preparation: In the glovebox, prepare the reaction solution by adding

Fe₂(CO)₉ (0.02 g, 0.06 mmol), DDA (0.25 g, 1.3 mmol), and ODE (4 mL) to a separate vial.

Heat the precursor solution to 70 °C with stirring until a clear orange-red solution is formed.

Injection: Take up a 4 mL aliquot of the warm precursor solution into a syringe.
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Inject the solution into the hot reaction flask (maintained at 180 °C) at a slow, controlled rate

of 33 µL/min using a syringe pump.

Aging and Isolation: After the injection is complete, allow the reaction to age at 180 °C for a

desired period to control particle growth.

Cool the reaction mixture to room temperature. The product can be isolated from the

magnetic stir bar and resuspended in fresh, degassed octadecene for storage and

characterization.

Caption: Experimental workflow for Fe(0) nanoparticle synthesis.

General Protocol for Catalytic Reductive Amination
This protocol outlines a general procedure for the reductive amination of a ketone using an

amine, catalyzed by Fe(0) nanoparticles generated in situ or pre-synthesized from Fe₂(CO)₉.

Materials:

Ketone or aldehyde

Primary or secondary amine

Fe₂(CO)₉ (as Fe(0) source) or pre-synthesized Fe(0) nanoparticles

Reducing agent (e.g., NaBH₃CN, or H₂ gas)[12]

Anhydrous solvent (e.g., Methanol, THF)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a dried reaction flask under an inert atmosphere, add the ketone/aldehyde (1.0 mmol), the

amine (1.1 mmol), and the anhydrous solvent (5 mL).

Add the Fe(0) catalyst. This can be pre-synthesized Fe(0) nanoparticles or a catalytic

amount of Fe₂(CO)₉ which will form the active species under reaction conditions.
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Add the reducing agent. If using a hydride reagent like NaBH₃CN, add it portion-wise while

monitoring the reaction. If using H₂, pressurize the vessel with hydrogen gas (typically 1-10

atm).

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the

starting material is consumed (monitor by TLC or GC-MS).

Upon completion, quench the reaction carefully with water or a mild acid.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography to obtain the desired substituted amine.

Caption: Catalytic cycle for Fe(0)-mediated reductive amination.

Generation of Active Fe(0) Species
Diiron nonacarbonyl is more reactive than iron pentacarbonyl.[1] In solution, particularly in

coordinating solvents like THF, it is proposed to be in equilibrium with Fe(CO)₅ and a highly

reactive, coordinatively unsaturated Fe(CO)₄(THF) species.[1][5][14] This intermediate is

central to its utility in synthesizing various organometallic complexes and initiating catalytic

cycles.[5] Thermal decomposition provides a more direct route to metallic Fe(0), which is the

basis for its use in nanoparticle synthesis.[5][7]

Caption: Pathways for generating active Fe(0) species from Fe₂(CO)₉.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diiron nonacarbonyl - Wikipedia [en.wikipedia.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Diiron_nonacarbonyl
https://en.wikipedia.org/wiki/Diiron_nonacarbonyl
https://www.benchchem.com/product/b091944
https://www.wikiwand.com/en/articles/Diiron_nonacarbonyl
https://www.benchchem.com/product/b091944
https://www.benchchem.com/product/b091944
https://www.rsc.org/suppdata/c7/nr/c7nr01028a/c7nr01028a1.pdf
https://www.benchchem.com/product/b12055905?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diiron_nonacarbonyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Diiron_nonacarbonyl [chemeurope.com]

3. Non-volatile iron carbonyls as versatile precursors for the synthesis of iron-containing
nanoparticles - Nanoscale (RSC Publishing) DOI:10.1039/C7NR01028A [pubs.rsc.org]

4. experimental chemistry - Why is Diiron nonacarbonyl so exceptional? - Chemistry Stack
Exchange [chemistry.stackexchange.com]

5. Diironnonacarbonyl | 15321-51-4 | Benchchem [benchchem.com]

6. WebElements Periodic Table » Iron » diiron nonacarbonyl [winter.group.shef.ac.uk]

7. rsc.org [rsc.org]

8. Practical and General Alcohol Deoxygenation Protocol - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Reductive amination - Wikipedia [en.wikipedia.org]

11. researchgate.net [researchgate.net]

12. masterorganicchemistry.com [masterorganicchemistry.com]

13. Heterogeneous Iron-Based Catalysts for Organic Transformation Reactions: A Brief
Overview - PMC [pmc.ncbi.nlm.nih.gov]

14. Diiron nonacarbonyl - Wikiwand [wikiwand.com]

To cite this document: BenchChem. [Application Notes and Protocols: Diiron Nonacarbonyl
as a Source of Fe(0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12055905#diiron-nonacarbonyl-as-a-source-of-fe-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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